N-(2-Hydroxyphenyl)-2,2-dimethoxyacetamide

• IUPAC Name: N-(2-hydroxyphenyl)-2,2-dimethoxyacetamide
• InChI: InChI=1S/C10H13NO4/c1-14-10(15-2)9(13)11-7-5-3-4-6-8(7)12/h3-6,10,12H,1-2H3,(H,11,13)
• InChI Key: PXJWXLJDWLEJMA-UHFFFAOYSA-N
• Canonical SMILES: COC(C(=O)NC1=CC=CC=C1O)OC
• Molecular Formula: C10H13NO4
• DSSTOX Substance ID: DTXSID701253867
• Molecular Weight: 211.21 g/mol
• CAS No.: 1951445-09-2

Description

N-(2-Hydroxyphenyl)acetamide, also known as 2’-Hydroxyacetanilide, belongs to the class of organic compounds known as acetanilides. These are organic compounds containing an acetamide group conjugated to a phenyl group. It is found in Huperzia serrata and Streptomyces xanthophaeus.

Synthesis Analysis

While specific synthesis information for N-(2-Hydroxyphenyl)-2,2-dimethoxyacetamide is not available, similar compounds such as N-(2-Hydroxyphenyl)acetamide have been synthesized through various methods. For instance, one method involves the reaction of 2-chloro-1-azaazulene with 2-methoxyphenylboronic acid.

Molecular Structure Analysis

The molecular structure of similar compounds like N-(2-Hydroxyphenyl)acetamide has been analyzed using techniques like X-ray crystallography. These analyses often reveal important features like intramolecular hydrogen bonds.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, 2-(2-Hydroxyphenyl)-1-azaazulene has been studied for its excited state reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied. For example, 2-(2-Hydroxyphenyl)acetamide has a molecular weight of 151.16 g/mol and a topological polar surface area of 63.3 Ų.

Mechanism of Action

Target of Action

Similar compounds such as n-(2-hydroxyphenyl)acetamide (na-2) have been shown to interact with glioblastoma cells . Another compound, N-(2-hydroxyphenyl)-2-propylpentanamide, has been identified as a selective agonist for the 5-HT2A receptor . These targets play crucial roles in cell growth and neurotransmission, respectively.

Mode of Action

It’s worth noting that na-2 has been shown to induce apoptosis in human glioblastoma cell lines when used alone or in combination with temozolomide (tmz)

Biochemical Pathways

Related compounds have been shown to affect the rank/rankl pathway , which plays a critical role in bone metabolism and immune response. Additionally, N-(2-hydroxyphenyl)-2-propylpentanamide has been found to target HDACs , which are involved in gene expression regulation.

Pharmacokinetics

For instance, an in vitro ADME and in vivo pharmacokinetic study of novel TB-Active Decoquinate Derivatives showed improved kinetic solubilities and metabolic stability .

Result of Action

Related compounds such as na-2 have been shown to induce apoptosis in human glioblastoma cell lines

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It’s worth noting that the production of related compounds has been shown to be influenced by the presence of certain bacteria .

Safety and Hazards

The safety and hazards of similar compounds have been studied. For instance, N-(2-Hydroxyphenyl)acetamide has been used as an intermediate for the complete natural synthesis of antimalarial drugs. It has shown anti-arthritic and anti-inflammatory activities.

Future Directions

Research into similar compounds continues to be a promising area of study. For example, the bioactivity of N-(2-Hydroxyphenyl)acetamide is rapidly annihilated by glucosylation, suggesting potential avenues for future research.

Biochemical Analysis

Biochemical Properties

N-(2-Hydroxyphenyl)-2,2-dimethoxyacetamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with enzymes involved in oxidative stress responses, such as heme oxygenase-1 and inducible nitric oxide synthase . These interactions suggest that this compound may have antioxidant and anti-inflammatory properties. Additionally, it can bind to proteins involved in cellular signaling pathways, influencing their activity and stability.

Cellular Effects

This compound affects various types of cells and cellular processes. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, in kidney cells, this compound has been shown to reduce inflammation and oxidative injury, thereby protecting against acute kidney injury . It also affects the expression of genes involved in stress responses and inflammation, indicating its potential therapeutic applications.

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it inhibits the activity of cyclooxygenase-2, an enzyme involved in inflammation . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins. These interactions result in changes in the expression of genes involved in oxidative stress, inflammation, and cellular metabolism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but its bioactivity can be rapidly diminished through processes such as glucosylation . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated its potential to modulate gene expression and cellular responses over extended periods.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been shown to exert protective effects against oxidative stress and inflammation. At higher doses, it may exhibit toxic or adverse effects. For example, in a glycerol-induced acute kidney injury model in mice, this compound demonstrated protective effects at a dose of 50 mg/kg, while higher doses could potentially lead to toxicity . These findings highlight the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in oxidative stress responses and inflammation. For instance, it has been shown to modulate the activity of heme oxygenase-1 and inducible nitric oxide synthase, which are key enzymes in these pathways . Additionally, this compound can influence metabolic flux and metabolite levels, further impacting cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its bioactivity. The compound can interact with transporters and binding proteins that facilitate its movement across cellular membranes. For example, it has been observed to accumulate in specific tissues, such as the kidneys, where it exerts its protective effects . Understanding the transport and distribution mechanisms of this compound is essential for optimizing its therapeutic potential.

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, it has been shown to localize in the cytoplasm and nucleus, where it interacts with various biomolecules involved in gene expression and cellular signaling . These interactions are critical for its biochemical and therapeutic effects.